Cas no 34874-90-3 (Benzoic acid, 3-formyl-2,4-dihydroxy-6-methyl-, methyl ester)

• Product Name: Benzoic acid, 3-formyl-2,4-dihydroxy-6-methyl-, methyl ester
• CAS No: 34874-90-3
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 1466898
• PubChem ID: 591773
• Update Time: 2025-04-20

Benzoic acid, 3-formyl-2,4-dihydroxy-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-formyl-2,4-dihydroxy-6-methyl-, methyl ester
• methyl 3-formyl-2,4-dihydroxy-6-methylbenzoate
• Methyl haematommate
• Methyl hematommate
• CHEMBL470649
• CHEBI:144173
• PXFMUVDLJWXOQM-UHFFFAOYSA-N
• NS00134236
• Methyl haematomate
• DTXSID60343723
• 2,4-Dihydroxy-3-formyl-6-methylbenzoic acid methyl ester
• SMR000470887
• methyl 3-formyl-2,4-dihydroxy-6-methyl-benzoate
• 34874-90-3
• Methyl Beta-Orcinol Carboxylate
• Q63398814
• Methyl 3-formyl-2,4-dihydroxy-6-methylbenzoate #
• MLS000697753
• methyl 2,4-dihydroxy-3-formyl-6-methylbenzoate
• BDBM50241521
• Methyl_haematommate
• MLSMR
• methyl 3-ormyl-2,4-dihydroxy-6-methylbenzoate

• Inchi： 1S/C10H10O5/c1-5-3-7(12)6(4-11)9(13)8(5)10(14)15-2/h3-4,12-13H,1-2H3
• InChI Key： PXFMUVDLJWXOQM-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C(=CC(C)=C1C(=O)OC)O

Computed Properties

• Exact Mass: 210.0528
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Hydroxybenzoic acid alkyl esters